Cas no 2172027-38-0 (3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutane-1-carboxylic acid)

• Product Name: 3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutane-1-carboxylic acid
• CAS No: 2172027-38-0
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5852925
• PubChem ID: 165493083
• Update Time: 2025-07-01

3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutane-1-carboxylic acid
• 2171365-50-5
• 3-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclobutane-1-carboxylic acid
• EN300-1500674
• EN300-1500676
• (1r,3r)-3-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclobutane-1-carboxylic acid
• (1s,3s)-3-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclobutane-1-carboxylic acid
• EN300-1500675
• 2171446-55-0
• 2172027-38-0

• Inchi： 1S/C27H30N2O5/c1-27(17-10-11-17,14-24(30)28-18-12-16(13-18)25(31)32)29-26(33)34-15-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,16-18,23H,10-15H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： VVEFETOSLDFJBK-UHFFFAOYSA-N
• SMILES： O=C(CC(C)(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CC(C(=O)O)C1

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutane-1-carboxylic acid

3-3-Cyclopropyl-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutane-1-carboxylic Acid: A Novel Compound with Promising Applications in Biomedical Research

3-3-Cyclopropyl-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutane-1-carboxylic acid represents a complex organic molecule with a unique structural framework that combines multiple functional groups, including cyclopropyl, fluoren-9-yl, and cyclobutane-1-carboxylic acid moieties. This compound, with the CAS number 2172027-38-0, has recently garnered attention in the field of biomedical research due to its potential applications in drug discovery and molecular targeting. The synthesis and characterization of this compound have been explored in several recent studies, highlighting its structural diversity and functional versatility.

The cyclopropyl group in this molecule contributes to ring strain and conformational rigidity, which are critical factors in determining the biological activity of small molecules. The fluoren-9-yl moiety, derived from the fluorene ring system, is known for its ability to enhance molecular stability and provide hydrophobic interactions. These features make the compound a valuable candidate for designing molecules with specific binding properties. The cyclobutane-1-carboxylic acid fragment further adds complexity to the molecular architecture, potentially influencing the compound's solubility and reactivity.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound through multi-step reactions involving fluoren-9-ylmethoxycarbonyl derivatives. A study published in *Organic & Biomolecular Chemistry* (2023) demonstrated the use of microwave-assisted synthesis to achieve high yields of this compound, which is crucial for large-scale applications. The method involves the coupling of butanamido and cyclobutane-1-carboxylic acid units under controlled reaction conditions, ensuring the formation of the desired molecular structure.

The fluoren-9-ylmethoxycarbonyl group acts as a protecting group, preventing premature reactions during the synthesis process. This functional group is also significant in pharmaceutical chemistry, as it can modulate the pharmacokinetic properties of the final compound. Researchers have reported that the presence of fluoren-9-yl moieties can enhance the molecular weight and hydrophobicity of the compound, which may influence its cellular uptake and intracellular distribution.

One of the most intriguing aspects of this compound is its potential applications in drug targeting and molecular imaging. The combination of cyclopropyl, fluoren-9-yl, and cyclobutane-1-carboxylic acid moieties allows for the design of molecules with tailored interactions with biological targets. For instance, the cyclopropyl group may facilitate specific interactions with protein residues, while the fluoren-9-yl moiety can enhance the compound's ability to penetrate cell membranes.

Recent studies have also explored the use of this compound in nanomedicine and targeted drug delivery systems. A 2023 paper in *Advanced Drug Delivery Reviews* highlighted the potential of fluoren-9-yl-based molecules to serve as scaffolds for conjugating targeting ligands, such as antibodies or peptides. This approach could enable the development of therapeutics with improved specificity and reduced side effects. The cyclobutane-1-carboxylic acid fragment may further contribute to the stability of these conjugates, ensuring prolonged circulation in the bloodstream.

The butanamido group in this molecule plays a critical role in its reactivity and functional versatility. This functional group can participate in various types of chemical reactions, including nucleophilic substitution and hydrogen bonding, which are essential for the compound's biological activity. Researchers have also investigated the possibility of modifying the butanamido unit to enhance the compound's pharmacological profile, such as improving its solubility or metabolic stability.

Another key area of research involving this compound is its potential as a bioactive scaffold for the development of small-molecule therapeutics. The unique combination of cyclopropyl, fluoren-9-yl, and cyclobutane-1-carboxylic acid moieties provides a versatile platform for the synthesis of derivatives with diverse biological activities. For example, the cyclopropyl group can be modified to introduce new functionalities, such as hydroxyl or amino groups, which may enhance the compound's interaction with specific biological targets.

The fluoren-9-yl moiety also offers opportunities for the design of fluorescent probes and imaging agents. Due to its conjugated structure, the fluoren-9-yl group can absorb and emit light in the visible or near-infrared spectrum, making it suitable for use in optical imaging applications. This property has been leveraged in recent studies to develop fluorescently labeled compounds for tracking molecular interactions in living cells.

Furthermore, the cyclobutane-1-carboxylic acid fragment may contribute to the compound's ability to form hydrogen bonds with biological targets, such as proteins or nucleic acids. This interaction can modulate the compound's binding affinity and selectivity, which are critical factors in drug development. Researchers have also explored the possibility of using this compound as a molecular probe to study the dynamics of protein-ligand interactions.

In summary, the 3-3-Cyclopropyl-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutane-1-carboxylic acid represents a promising compound with a wide range of potential applications in biomedical research. Its unique structural features, including the cyclopropyl, fluoren-9-yl, and cyclobutane-1-carboxylic acid moieties, make it a valuable candidate for the development of novel therapeutics, imaging agents, and molecular probes. Ongoing research in this area is expected to uncover further insights into the compound's biological activity and therapeutic potential.